Cas no 94827-95-9 (1,4,4-trimethyl-3-azabicyclo3.2.1octan-2-one)
94827-95-9 structure
Product Name:1,4,4-trimethyl-3-azabicyclo3.2.1octan-2-one
CAS No:94827-95-9
MF:C10H17NO
MW:167.248082876205
MDL:MFCD24603295
CID:2818402
PubChem ID:71330603
Update Time:2025-04-21
1,4,4-trimethyl-3-azabicyclo3.2.1octan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1,4,4-trimethyl-3-azabicyclo3.2.1octan-2-one
- SCHEMBL22693978
- EN300-318540
- 1,4,4-Trimethyl-3-azabicyclo[3.2.1]octan-2-one
- DTXSID80759281
- 94827-95-9
-
- MDL: MFCD24603295
- Inchi: 1S/C10H17NO/c1-9(2)7-4-5-10(3,6-7)8(12)11-9/h7H,4-6H2,1-3H3,(H,11,12)
- InChI Key: PBWHMIKVKLPBCY-UHFFFAOYSA-N
- SMILES: O=C1C2(C)CCC(C(C)(C)N1)C2
Computed Properties
- Exact Mass: 167.131014166Da
- Monoisotopic Mass: 167.131014166Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 29.1Ų
1,4,4-trimethyl-3-azabicyclo3.2.1octan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-318540-0.05g |
1,4,4-trimethyl-3-azabicyclo[3.2.1]octan-2-one |
94827-95-9 | 95.0% | 0.05g |
$1091.0 | 2025-03-19 | |
| Enamine | EN300-318540-0.1g |
1,4,4-trimethyl-3-azabicyclo[3.2.1]octan-2-one |
94827-95-9 | 95.0% | 0.1g |
$1144.0 | 2025-03-19 | |
| Enamine | EN300-318540-0.25g |
1,4,4-trimethyl-3-azabicyclo[3.2.1]octan-2-one |
94827-95-9 | 95.0% | 0.25g |
$1196.0 | 2025-03-19 | |
| Enamine | EN300-318540-0.5g |
1,4,4-trimethyl-3-azabicyclo[3.2.1]octan-2-one |
94827-95-9 | 95.0% | 0.5g |
$1247.0 | 2025-03-19 | |
| Enamine | EN300-318540-1.0g |
1,4,4-trimethyl-3-azabicyclo[3.2.1]octan-2-one |
94827-95-9 | 95.0% | 1.0g |
$1299.0 | 2025-03-19 | |
| Enamine | EN300-318540-2.5g |
1,4,4-trimethyl-3-azabicyclo[3.2.1]octan-2-one |
94827-95-9 | 95.0% | 2.5g |
$2548.0 | 2025-03-19 | |
| Enamine | EN300-318540-5.0g |
1,4,4-trimethyl-3-azabicyclo[3.2.1]octan-2-one |
94827-95-9 | 95.0% | 5.0g |
$3770.0 | 2025-03-19 | |
| Enamine | EN300-318540-10.0g |
1,4,4-trimethyl-3-azabicyclo[3.2.1]octan-2-one |
94827-95-9 | 95.0% | 10.0g |
$5590.0 | 2025-03-19 | |
| Enamine | EN300-318540-1g |
1,4,4-trimethyl-3-azabicyclo[3.2.1]octan-2-one |
94827-95-9 | 1g |
$1299.0 | 2023-09-05 | ||
| Enamine | EN300-318540-5g |
1,4,4-trimethyl-3-azabicyclo[3.2.1]octan-2-one |
94827-95-9 | 5g |
$3770.0 | 2023-09-05 |
1,4,4-trimethyl-3-azabicyclo3.2.1octan-2-one Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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